ethyl 2-hydroxy-3-sulfamoylpropanoate
Overview
Description
Ethyl 2-hydroxy-3-sulfamoylpropanoate (EHSP) is a versatile molecule that has a wide range of applications in the scientific and industrial fields. EHSP is an organic compound with a molecular formula of C5H11NO4S and a molecular weight of 181.2 g/mol. It has one sulfur atom and two oxygen atoms, which gives it a distinctive chemical structure. EHSP is a colorless crystalline solid with a melting point of 121°C and a boiling point of 248°C. It is soluble in water, ethanol, and methanol, and has a low vapor pressure.
Scientific Research Applications
Ethyl 2-hydroxy-3-sulfamoylpropanoate has a wide range of applications in the scientific and industrial fields. It is used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers, catalysts, and surfactants. In addition, ethyl 2-hydroxy-3-sulfamoylpropanoate is used in the synthesis of a variety of compounds for use in the medical and biotechnology fields, such as drugs, enzymes, and antibodies.
Mechanism of Action
Ethyl 2-hydroxy-3-sulfamoylpropanoate is an important intermediate in the synthesis of a variety of compounds. It acts as a nucleophile in the reaction of ethyl acetoacetate with sodium sulfamate, forming a new carbon-sulfur bond. This reaction is catalyzed by a base, such as sodium hydroxide. In addition, ethyl 2-hydroxy-3-sulfamoylpropanoate can act as an acid, donating a proton to form a new carbon-oxygen bond. This reaction is catalyzed by a strong acid, such as hydrochloric acid.
Biochemical and Physiological Effects
ethyl 2-hydroxy-3-sulfamoylpropanoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that ethyl 2-hydroxy-3-sulfamoylpropanoate can inhibit the growth of certain bacteria and fungi, as well as inhibit the activity of certain enzymes. In addition, ethyl 2-hydroxy-3-sulfamoylpropanoate has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Ethyl 2-hydroxy-3-sulfamoylpropanoate is a versatile compound that has numerous advantages and limitations for laboratory experiments. One of the major advantages of using ethyl 2-hydroxy-3-sulfamoylpropanoate is its low cost and availability. In addition, it is easy to synthesize and has a low vapor pressure, making it suitable for use in a variety of laboratory experiments. However, ethyl 2-hydroxy-3-sulfamoylpropanoate is a toxic compound and should be handled with caution. It is also flammable and should be stored in a cool, dry place.
Future Directions
The potential applications of ethyl 2-hydroxy-3-sulfamoylpropanoate are numerous and varied. One of the most promising areas of research is its use in the development of new drugs and treatments for diseases. In addition, ethyl 2-hydroxy-3-sulfamoylpropanoate could be used in the development of new polymers, catalysts, and surfactants. Finally, ethyl 2-hydroxy-3-sulfamoylpropanoate could be used to develop new methods for synthesizing a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes.
Synthesis Methods
Ethyl 2-hydroxy-3-sulfamoylpropanoate can be synthesized through a variety of methods. One of the most common methods is the reaction of ethyl acetoacetate with sodium sulfamate in the presence of a base, such as sodium hydroxide. This reaction produces ethyl 2-hydroxy-3-sulfamoylpropanoate and sodium acetate as the byproducts. Another method of synthesizing ethyl 2-hydroxy-3-sulfamoylpropanoate is by the reaction of ethyl acetoacetate with sodium sulfamate in the presence of a strong acid, such as hydrochloric acid. This method produces ethyl 2-hydroxy-3-sulfamoylpropanoate and sodium chloride as the byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-hydroxy-3-sulfamoylpropanoate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "Sulfamic acid", "Sodium hydroxide", "Ethanol", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sulfamic acid in the presence of sodium hydroxide to form ethyl 2-amino-3-oxobutanoate.", "Step 2: Ethyl 2-amino-3-oxobutanoate is then reacted with ethanol and hydrochloric acid to form ethyl 2-amino-3-hydroxybutanoate.", "Step 3: The resulting product from step 2 is then reacted with sulfamic acid and sodium bicarbonate to form ethyl 2-hydroxy-3-sulfamoylpropanoate." ] } | |
CAS RN |
1880960-21-3 |
Product Name |
ethyl 2-hydroxy-3-sulfamoylpropanoate |
Molecular Formula |
C5H11NO5S |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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